Cas no 1212088-57-7 (2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-α-methyl-, (αR)-)
2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-α-methyl-, (αR)- is a specialized organic compound characterized by its unique cyclic structure and stereochemistry. This compound exhibits notable stability and reactivity, making it valuable in various synthetic applications. Its enantiopure nature and specific configuration contribute to its efficacy in targeted chemical transformations. The compound's distinct features render it an attractive option for researchers seeking a reliable and effective building block in organic synthesis.
1212088-57-7 structure
Product Name:2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-α-methyl-, (αR)-
CAS No:1212088-57-7
MF:C11H14O3
MW:194.227063655853
MDL:MFCD09863768
CID:5167370
Update Time:2026-03-04
2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-α-methyl-, (αR)- Chemical and Physical Properties
Names and Identifiers
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- (1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethanol
- (1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol
- (R)-1-(3,4-Dihydro-2h-benzo[b][1,4]dioxepin-7-yl)ethan-1-ol
- 2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-α-methyl-, (αR)-
-
- MDL: MFCD09863768
- Inchi: 1S/C11H14O3/c1-8(12)9-3-4-10-11(7-9)14-6-2-5-13-10/h3-4,7-8,12H,2,5-6H2,1H3/t8-/m1/s1
- InChI Key: SDNQYLFBYVQZOK-MRVPVSSYSA-N
- SMILES: O1CCCOC2C=CC(=CC1=2)[C@@H](C)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 183
- XLogP3: 1.7
- Topological Polar Surface Area: 38.7
2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-α-methyl-, (αR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-87897-0.05g |
(1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol |
1212088-57-7 | 0.05g |
$1750.0 | 2023-02-11 | ||
| Enamine | EN300-87897-0.1g |
(1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol |
1212088-57-7 | 0.1g |
$1834.0 | 2023-02-11 | ||
| Enamine | EN300-87897-0.25g |
(1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol |
1212088-57-7 | 0.25g |
$1917.0 | 2023-02-11 | ||
| Enamine | EN300-87897-0.5g |
(1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol |
1212088-57-7 | 0.5g |
$2000.0 | 2023-02-11 | ||
| Enamine | EN300-87897-1.0g |
(1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol |
1212088-57-7 | 1.0g |
$2083.0 | 2023-02-11 | ||
| Enamine | EN300-87897-2.5g |
(1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol |
1212088-57-7 | 2.5g |
$4084.0 | 2023-02-11 | ||
| Enamine | EN300-87897-5.0g |
(1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol |
1212088-57-7 | 5.0g |
$6043.0 | 2023-02-11 | ||
| Enamine | EN300-87897-10.0g |
(1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol |
1212088-57-7 | 10.0g |
$8961.0 | 2023-02-11 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01124494-1g |
(1R)-1-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol |
1212088-57-7 | 95% | 1g |
¥3717.0 | 2023-04-05 | |
| Ambeed | A1138385-1g |
(1R)-1-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol |
1212088-57-7 | 95% | 1g |
$541.0 | 2024-04-25 |
2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-α-methyl-, (αR)- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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